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Introduction
o-Phenanthroline is a heterocyclic organic compound that serves as a versatile bidentate

ligand in coordination chemistry.[1][2] Its most prominent application in analytical chemistry is

as a redox indicator, primarily through the formation of a stable complex with iron(II) ions,

known as ferroin.[3] This intensely colored complex, [Fe(phen)₃]²⁺, undergoes a sharp and

reversible color change upon oxidation, making it an excellent indicator for various redox

titrations, particularly in the field of cerimetry.[4][5] These application notes provide detailed

protocols for the preparation and use of o-phenanthroline as a redox indicator in the

quantitative analysis of iron(II) using cerium(IV) sulfate.

Principle of Operation
The utility of o-phenanthroline as a redox indicator is based on the reversible oxidation-

reduction of its iron(II) complex (ferroin). In its reduced form, [Fe(phen)₃]²⁺, the complex

exhibits a distinct red color.[1][6] During a redox titration, at the equivalence point, the excess

oxidizing agent oxidizes the iron center from Fe(II) to Fe(III), forming the [Fe(phen)₃]³⁺

complex. This oxidized form has a pale blue color.[3][7] The reaction and the corresponding

standard electrode potential are as follows:

[Fe(phen)₃]³⁺ (pale blue) + e⁻ ⇌ [Fe(phen)₃]²⁺ (red) E⁰ = +1.06 V (in 1 M H₂SO₄)[3][7]
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This high potential and the sharp, reversible color change make ferroin a superior indicator for

titrations involving strong oxidizing agents like cerium(IV) salts.[8]

Quantitative Data Summary
The following table summarizes the key quantitative data for the ferroin indicator system.

Property Value Reference

Indicator Name
Ferroin (tris(1,10-

phenanthroline)iron(II) sulfate)
[3]

Chemical Formula [Fe(C₁₂H₈N₂)₃]SO₄

Appearance (Reduced Form) Red solution

Appearance (Oxidized Form) Pale blue or cyan solution [3][9]

Transition Potential
+1.06 V vs. SHE (in 1 M

H₂SO₄)
[3][10]

Molar Absorptivity (λmax)
ε = 1.1 x 10⁵ L mol⁻¹ cm⁻¹ at

510 nm for [Fe(phen)₃]²⁺
[7][11]

Stability Stable up to 60 °C [3]

Experimental Protocols
Preparation of 0.025 M Ferroin Indicator Solution
This protocol describes the preparation of a 0.025 M solution of the ferroin indicator.

Materials:

1,10-phenanthroline monohydrate (C₁₂H₈N₂·H₂O)

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Distilled or deionized water

100 mL volumetric flask

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ja01334a005
https://en.wikipedia.org/wiki/Ferroin
https://en.wikipedia.org/wiki/Ferroin
https://en.wikipedia.org/wiki/Redox_indicator
https://en.wikipedia.org/wiki/Ferroin
https://brainly.in/question/32073770
https://www.dojindo.com/products/P007/
https://www.dojindo.com/ASIA/products/P007/
https://en.wikipedia.org/wiki/Ferroin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Beakers and stirring rod

Procedure:

Accurately weigh 1.485 g of 1,10-phenanthroline monohydrate and 0.695 g of ferrous sulfate

heptahydrate (FeSO₄·7H₂O).[12][13]

Dissolve the ferrous sulfate in approximately 50 mL of distilled water in a beaker.

Add the 1,10-phenanthroline monohydrate to the ferrous sulfate solution and stir until

completely dissolved. The solution will turn a deep red color.[12][13]

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask.

Dilute the solution to the 100 mL mark with distilled water, cap the flask, and invert several

times to ensure homogeneity.[13]

Store the prepared indicator solution in a dark, airtight bottle.

Titration of Iron(II) with Cerium(IV) Sulfate
This protocol details the determination of the concentration of an iron(II) solution using a

standardized cerium(IV) sulfate solution and ferroin indicator.[14]

Materials:

Standardized 0.1 M Cerium(IV) sulfate solution (Ce(SO₄)₂)

Iron(II) solution of unknown concentration

1 M Sulfuric acid (H₂SO₄)

0.025 M Ferroin indicator solution
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250 mL conical flasks

50 mL burette

25 mL pipette

Distilled or deionized water

Procedure:

Pipette 25.00 mL of the iron(II) solution into a 250 mL conical flask.

Add 20 mL of 1 M sulfuric acid to the flask to ensure an acidic medium.

Add 2-3 drops of the 0.025 M ferroin indicator solution. The solution should turn red.[14]

Fill the burette with the standardized 0.1 M cerium(IV) sulfate solution and record the initial

volume.

Titrate the iron(II) solution with the cerium(IV) sulfate solution, swirling the flask continuously.

As the endpoint is approached, the red color will start to fade. Add the titrant dropwise.

The endpoint is reached when the color of the solution sharply changes from red to a pale

blue or greenish-blue. This color change should persist for at least 30 seconds.

Record the final volume of the cerium(IV) sulfate solution used.

Repeat the titration at least two more times to ensure reproducibility.

Calculation: The concentration of the iron(II) solution can be calculated using the following

equation, based on the 1:1 stoichiometry of the reaction:

Fe²⁺ + Ce⁴⁺ → Fe³⁺ + Ce³⁺[14]

Molarity of Fe²⁺ = (Molarity of Ce⁴⁺ × Volume of Ce⁴⁺) / Volume of Fe²⁺
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Caption: Experimental workflow for the redox titration of Iron(II).
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Ferroin Redox Equilibrium

Color Change at Endpoint
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Caption: Redox mechanism and color change of the Ferroin indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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